Cas no 360-34-9 (1,1,1-trifluorohexan-2-one)

1,1,1-Trifluorohexan-2-one is a fluorinated ketone compound characterized by its trifluoromethyl group at the 1-position and a hexan-2-one backbone. This structure imparts unique physicochemical properties, including enhanced electrophilicity and stability, making it valuable in synthetic organic chemistry as a versatile building block. Its fluorine substituents contribute to increased lipophilicity and metabolic resistance, which are advantageous in pharmaceutical and agrochemical applications. The compound’s reactivity allows for selective transformations, such as nucleophilic additions or reductions, facilitating the synthesis of complex fluorinated intermediates. Its low boiling point and moderate solubility in organic solvents further enhance its utility in laboratory and industrial processes.

1,1,1-trifluorohexan-2-one structure

Product Name:1,1,1-trifluorohexan-2-one

CAS No:360-34-9

MF:C₆H₉F₃O

MW:154.130272626877

MDL:MFCD08275468

CID:1475434

PubChem ID:238292

Update Time:2025-06-10

1,1,1-trifluorohexan-2-one Chemical and Physical Properties

Names and Identifiers

- 1,1,1-trifluorohexan-2-one
- 1,1,1-Trifluoro-2-hexanone
- 1,1,1-Trifluoro-hexan-2-one
- CTK4H5763
- n-butyltrifluoromethylketone
- 1,1,1-Trifluor-hexan-2-on
- 2-Hexanone,1,1-trifluoro-
- AC1L60NH
- n-butyl trifluoromethyl cetone
- trifluoromethyl-n-butyl ketone
- NSC42606
- AC1Q4I4N
- 2-Hexanone, 1,1,1-trifluoro-
- NS00095819
- 360-34-9
- NSC-42606
- 1,1,1-Trifluoro-2-hexanone #
- Butyl trifluoromethyl ketone
- SCHEMBL809819
- DTXSID40285672
- AKOS012260511
- MDL： MFCD08275468
- Inchi： 1S/C6H9F3O/c1-2-3-4-5(10)6(7,8)9/h2-4H2,1H3
- InChI Key： HGANPMZHRFOEDM-UHFFFAOYSA-N
- SMILES： FC(C(CCCC)=O)(F)F

Computed Properties

Exact Mass: 154.06057
Monoisotopic Mass: 154.06054939g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1,1,1-trifluorohexan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Fluorochem	024907-1g	1,1,1-Trifluoro-hexan-2-one	360-34-9	1g	￡74.00	2022-02-28
Fluorochem	024907-5g	1,1,1-Trifluoro-hexan-2-one	360-34-9	5g	￡295.00	2022-02-28
Fluorochem	024907-25g	1,1,1-Trifluoro-hexan-2-one	360-34-9	25g	￡1181.00	2022-02-28
TRC	T220575-250mg	1,1,1-Trifluorohexan-2-One	360-34-9	250mg	$ 250.00	2022-06-03
TRC	T220575-500mg	1,1,1-Trifluorohexan-2-One	360-34-9	500mg	$ 415.00	2022-06-03
TRC	T220575-1000mg	1,1,1-Trifluorohexan-2-One	360-34-9	1g	$ 660.00	2022-06-03
Enamine	EN300-98721-1.0g	1,1,1-trifluorohexan-2-one	360-34-9	1.0g	$739.0	2023-02-10
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